N-{4-[(dimethylamino)sulfonyl]phenyl}-3-methoxybenzamide

• IUPAC Name: N-[4-(dimethylsulfamoyl)phenyl]-3-methoxybenzamide
• InChI: InChI=1S/C16H18N2O4S/c1-18(2)23(20,21)15-9-7-13(8-10-15)17-16(19)12-5-4-6-14(11-12)22-3/h4-11H,1-3H3,(H,17,19)
• InChI Key: ZIVUDUHVLRIMQJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)OC
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

N-{4-[(dimethylamino)sulfonyl]phenyl}-3-methoxybenzamide, commonly known as DMSB, is a chemical compound that has been widely studied in the field of scientific research due to its potential applications as a biological probe. DMSB is a small molecule that can selectively bind to specific proteins and enzymes, making it a valuable tool for studying their functions and interactions within living systems.

Mechanism of Action

The mechanism of action of DMSB involves its selective binding to specific proteins and enzymes. DMSB contains a sulfonamide group that can form hydrogen bonds with amino acid residues in the active site of these biomolecules. This binding interaction can either inhibit or activate the activity of the target protein or enzyme, depending on its function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DMSB depend on the specific protein or enzyme that it targets. For example, DMSB has been shown to inhibit the activity of certain histone deacetylases, leading to changes in gene expression patterns. DMSB has also been shown to inhibit the activity of certain protein kinases, leading to changes in cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMSB in lab experiments is its selectivity for specific proteins and enzymes. This allows researchers to study the functions and interactions of these biomolecules in a more targeted and precise manner. However, one limitation of using DMSB is that its binding affinity and specificity can vary depending on the specific protein or enzyme being studied. This can make it difficult to compare results across different experiments and systems.

Future Directions

There are many potential future directions for the use of DMSB in scientific research. One area of interest is the development of new DMSB derivatives with improved binding affinity and specificity for specific proteins and enzymes. Another area of interest is the use of DMSB in combination with other probes and techniques, such as fluorescence microscopy and mass spectrometry, to study the functions and interactions of biomolecules in living systems. Overall, the continued development and optimization of DMSB and related compounds is likely to lead to new insights into the complex biochemistry and physiology of living systems.

Synthesis Methods

The synthesis of DMSB involves several steps, starting with the reaction of 3-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 4-(dimethylamino)sulfonylphenylamine to yield the final product, DMSB. The synthesis of DMSB is a well-established procedure that has been optimized over the years to ensure high yields and purity of the final product.

Scientific Research Applications

DMSB has been used extensively in scientific research as a biological probe due to its ability to selectively bind to specific proteins and enzymes. This property makes DMSB a valuable tool for studying the functions and interactions of these biomolecules in living systems. For example, DMSB has been used to study the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. DMSB has also been used to study the activity of protein kinases, which are enzymes involved in the regulation of cellular signaling pathways.